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Compound of Interest

Compound Name: PF-03622905

Cat. No.: B12409332

Introduction

PF-03622905 is a potent, ATP-competitive inhibitor of Protein Kinase C (PKC) isoforms,
demonstrating high specificity for this family of serine/threonine kinases. It effectively inhibits
several conventional and novel PKC isoforms, including PKCa, PKCI, PKCpII, PKCy, and
PKCB#.[1][2] These isoforms are key components of numerous signaling pathways that regulate
a wide array of cellular processes such as proliferation, differentiation, apoptosis, and immune
responses.[3][4][5] The ability of PF-03622905 to selectively target these kinases makes it a
valuable tool for researchers studying PKC-mediated signaling events. Immunoprecipitation
(IP) is a powerful technique used to isolate a specific protein from a complex mixture, such as a
cell lysate, using an antibody that specifically binds to that protein. When coupled with a
specific inhibitor like PF-03622905, IP can be adapted to study drug-target engagement,
identify protein-protein interactions that are dependent on the kinase's activity state, or to
enrich for specific PKC isoforms from a lysate.

Target Isoforms and Cellular Functions

PF-03622905 has been shown to inhibit the following PKC isoforms with the corresponding
IC50 values:
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PKC Isoform IC50 (nM)
PKCa 5.6

PKCpI 14.5
PKCBII 13

PKCy 37.7
PKCH 74.1

This data is provided as a reference and may vary depending on the experimental conditions.
These PKC isoforms are implicated in a variety of signaling pathways:

o PKCa: Involved in cellular proliferation, apoptosis, differentiation, and motility.[5] Its activation
can have divergent effects depending on the cell type.[5]

o PKC: Plays a significant role in immunoreceptor and insulin receptor signaling.[6] It is
involved in processes such as B-cell activation and has been implicated in the pathogenesis
of diabetes.[6][7]

o PKCy: Primarily expressed in neurons in the brain and spinal cord.[8] It is involved in
neuronal signaling and has been linked to cerebellar ataxia and long-term potentiation in the
hippocampus.[8]

o PKCBO: A key regulator of T-cell activation and is essential for the formation of the
immunological synapse.[9][10][11] It plays a critical role in the activation of transcription
factors like NF-kB and AP-1.[9][10]

Signhaling Pathway Diagrams

Below are simplified diagrams of the signaling pathways involving the PKC isoforms targeted
by PF-03622905.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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